Cas no 81331-42-2 ([2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate)

• Product name: [2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate
• CAS No: 81331-42-2
• MF: C₂₁H₂₈O₈
• MW: 408.442227363586
• CID: 986655
• PubChem ID: 433223

[2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 15-acetoxy-4β-(methacryloyloxy)scirpene-3α,8β-diol
• 81331-42-2
• NSC-325627
• DTXSID00330874
• NSC325627
• [2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate

• Inchi： InChI=1S/C21H28O8/c1-10(2)18(25)29-16-15(24)17-21(9-27-21)19(16,5)20(8-26-12(4)22)7-13(23)11(3)6-14(20)28-17/h6,13-17,23-24H,1,7-9H2,2-5H3
• InChI Key： WSHDHEUVOIAJPW-UHFFFAOYSA-N
• SMILES： CC1=CC2C(CC1O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C(=C)C)C)COC(=O)C

Computed Properties

• Exact Mass: 408.17841785g/mol
• Monoisotopic Mass: 408.17841785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 0.1